Cas no 101968-05-2 (Methyl 2-ethyl-4-methylpent-2-enoate)

Methyl 2-ethyl-4-methylpent-2-enoate structure
101968-05-2 structure
Product Name:Methyl 2-ethyl-4-methylpent-2-enoate
CAS No:101968-05-2
MF:C9H16O2
MW:156.222143173218
CID:1131414
PubChem ID:71332705
Update Time:2025-04-20

Methyl 2-ethyl-4-methylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-ethyl-4-methylpent-2-enoate
    • 101968-05-2
    • DTXSID90761097
    • Inchi: 1S/C9H16O2/c1-5-8(6-7(2)3)9(10)11-4/h6-7H,5H2,1-4H3
    • InChI Key: UUBGGHKRCUMMSD-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CC)=CC(C)C)=O

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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